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Compound of Interest

Compound Name: 1-Aminonaphthalene-2-acetonitrile

Cat. No.: B11909057 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Aminonaphthalene-2-
acetonitrile, a naphthalene derivative with potential applications in chemical synthesis and

research. This document outlines its chemical and physical properties, and available synthesis

information, and discusses its potential utility for professionals in drug development and

scientific research.

Chemical and Physical Properties
1-Aminonaphthalene-2-acetonitrile, also known as 1-Amino-2-naphthonitrile, is a solid

organic compound. The key quantitative data for this compound are summarized in the table

below for easy reference and comparison.
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Property Value Source(s)

CAS Number 3100-67-2 [1][2][3][4]

Molecular Formula C₁₁H₈N₂ [3][4]

Molecular Weight 168.20 g/mol [5]

Appearance Powder or liquid [6]

Melting Point 191-192 °C [6]

Boiling Point 151-152 °C at 0.3 Torr [6]

Purity >95% to ≥98.0% [5][6]

Flash Point 191 °C [1]

Synthesis and Chemical Reactivity
Detailed experimental protocols for the synthesis of 1-Aminonaphthalene-2-acetonitrile are

not extensively documented in publicly available literature. However, information on the

synthesis of structurally related compounds provides insights into potential synthetic routes. For

instance, the synthesis of 1-amino-2-naphthol hydrochloride has been achieved through the

reduction of a nitroso-β-naphthol intermediate.[7] Another related synthesis involves the

preparation of 1-amino-2-naphthol from 1-nitroso-2-naphthol, yielding a high percentage of the

final product.[8]

1-Aminonaphthalene-2-acetonitrile is recognized as a building block in chemical synthesis.

[2] It serves as a precursor in the production of other chemical entities, such as 4,4'-

diaminodiphenyl ether and 1-aminoanthracene. The latter is noted as an electrophile and a

potential carcinogen in experimental animal studies.[1]

A generalized workflow for the potential utilization of a precursor in a chemical synthesis is

outlined below.
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Caption: Generalized workflow for chemical synthesis.

Potential Applications and Biological Significance
The primary documented application of 1-Aminonaphthalene-2-acetonitrile is as an

intermediate in organic synthesis.[1] Its structural similarity to other aminonaphthalene

derivatives suggests potential for further investigation into its biological activities. For instance,

various novel alpha-amino naphthalene derivatives have been synthesized and shown to

possess anti-inflammatory activity.[9]

While no specific signaling pathways involving 1-Aminonaphthalene-2-acetonitrile have been

elucidated, the broader class of aminonitriles has been a subject of interest in medicinal

chemistry. The potential biological activity of such compounds often stems from their ability to

interact with various biological targets. A simplified diagram illustrating a hypothetical

mechanism of action for a bioactive compound is presented below.
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Caption: Hypothetical mechanism of a bioactive compound.

Safety and Handling
1-Aminonaphthalene-2-acetonitrile is intended for research and development purposes only.

As with any chemical compound, it should be handled with appropriate personal protective

equipment in a well-ventilated laboratory setting. It is important to note that it is a precursor to

1-aminoanthracene, which has been identified as a potential carcinogen in animal studies.[1]

Therefore, caution should be exercised during its handling and in any subsequent reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Amino-2-naphthonitrile | 3100-67-2 | DAA10067 [biosynth.com]

2. calpaclab.com [calpaclab.com]

3. cymitquimica.com [cymitquimica.com]

4. cymitquimica.com [cymitquimica.com]

5. keyorganics.net [keyorganics.net]

6. 1-amino-2-naphthalenecarbonitrile CAS 3100-67-2 Manufacturers, Suppliers, Factory -
Home Sunshine Pharma [hsppharma.com]

7. Organic Syntheses Procedure [orgsyn.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b11909057?utm_src=pdf-body-img
https://www.benchchem.com/product/b11909057?utm_src=pdf-body
https://www.biosynth.com/p/DAA10067/3100-67-2-1-amino-2-naphthonitrile
https://www.benchchem.com/product/b11909057?utm_src=pdf-custom-synthesis
https://www.biosynth.com/p/DAA10067/3100-67-2-1-amino-2-naphthonitrile
https://www.calpaclab.com/synthesis-building-blocks/?view=products&srsltid=AfmBOoqhPQlLllqq-igoyW10aaZGrCjtGcPf4STnFwM08YlXc2lWvOaI&page=465
https://cymitquimica.com/es/productos/10-F499074/1-amino-2-naphthonitrile/
https://cymitquimica.com/products/10-F499074/3100-67-2/1-amino-2-naphthonitrile/
https://www.keyorganics.net/1-amino-2-naphthonitrile-3100-67-2-c11h8n2.html
https://www.hsppharma.com/apis-and-intermediates/1-amino-2-naphthalenecarbonitrile-cas-3100-67.html
https://www.hsppharma.com/apis-and-intermediates/1-amino-2-naphthalenecarbonitrile-cas-3100-67.html
http://www.orgsyn.org/demo.aspx?prep=CV2P0033
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11909057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. 1-Amino-2-naphthol synthesis - chemicalbook [chemicalbook.com]

9. Anti-inflammatory activity of some novel alpha-amino naphthalene derivatives - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: 1-Aminonaphthalene-2-acetonitrile
(CAS: 3100-67-2)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11909057#cas-number-for-1-aminonaphthalene-2-
acetonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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